Cas no 932807-05-1 (4-(3,4-Dimethoxyphenethyl)-5-(1-(ethylsulfonyl)-piperidin-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(3,4-Dimethoxyphenethyl)-5-(1-(ethylsulfonyl)-piperidin-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 932807-05-1
• MF: C₁₉H₂₈N₄O₄S₂
• MW: 440.580021858215
• CID: 3046921
• PubChem ID: 17126951
• Update Time: 2025-05-22

4-(3,4-Dimethoxyphenethyl)-5-(1-(ethylsulfonyl)-piperidin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dimethoxyphenethyl)-5-(1-(ethylsulfonyl)-piperidin-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-(3,4-Dimethoxyphenethyl)-5-(1-(ethylsulfonyl)-piperidin-3-yl)-4H-1,2,4-triazole
• 4-[2-(3,4-dimethoxyphenyl)ethyl]-5-(1-ethylsulfonylpiperidin-3-yl)-2H-1,2,4-triazole-3-thione
• 4-[2-(3,4-dimethoxyphenyl)ethyl]-5-(1-ethylsulfonylpiperidin-3-yl)-2H-1,2,4-triazole-
• 3H-1,2,4-Triazole-3-thione, 4-[2-(3,4-dimethoxyphenyl)ethyl]-5-[1-(ethylsulfonyl)-3-piperidinyl]-2,4-dihydro-
• STK482477
• 932807-05-1
• CS-0330212
• 4-(3,4-Dimethoxyphenethyl)-5-(1-(ethylsulfonyl)piperidin-3-yl)-4H-1,2,4-triazole-3-thiol
• BBL017786
• 4-[2-(3,4-dimethoxyphenyl)ethyl]-5-[1-(ethanesulfonyl)piperidin-3-yl]-2H-1,2,4-triazole-3-thione
• 4-[2-(3,4-dimethoxyphenyl)ethyl]-3-(1-ethylsulfonylpiperidin-3-yl)-1H-1,2,4-triazole-5-thione
• ALBB-003586
• AKOS017258919
• 4-[2-(3,4-dimethoxyphenyl)ethyl]-5-[1-(ethylsulfonyl)piperidin-3-yl]-4H-1,2,4-triazole-3-thiol
• AKOS003399908

• Inchi： 1S/C19H28N4O4S2/c1-4-29(24,25)22-10-5-6-15(13-22)18-20-21-19(28)23(18)11-9-14-7-8-16(26-2)17(12-14)27-3/h7-8,12,15H,4-6,9-11,13H2,1-3H3,(H,21,28)
• InChI Key： HULJFYRPEPSARD-UHFFFAOYSA-N
• SMILES： N1=C(C2CCCN(S(CC)(=O)=O)C2)N(CCC2=CC=C(OC)C(OC)=C2)C(=S)N1

Computed Properties

• Exact Mass: 440.15519773g/mol
• Monoisotopic Mass: 440.15519773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-(3,4-Dimethoxyphenethyl)-5-(1-(ethylsulfonyl)-piperidin-3-yl)-4H-1,2,4-triazole-3-thiol

4-(3,4-Dimethoxyphenethyl)-5-(1-(ethylsulfonyl)-piperidin-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No 932807-05-1)

The compound 4-(3,4-Dimethoxyphenethyl)-5-(1-(ethylsulfonyl)-piperidin-3-yl)-4H-1,2,4-triazole-3-thiol, identified by the CAS registry number CAS No 932807-05-1, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound has garnered significant attention in recent years due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered heterocyclic structure containing three nitrogen atoms. This triazole core is further substituted with a 3-thiol group, which imparts the molecule with thiol functionality. The triazole ring is connected to two distinct substituents: a 4-(3,4-dimethoxyphenethyl) group and a 5-(1-(ethylsulfonyl)-piperidin-3-yl) group. These substituents contribute to the molecule's overall complexity and functional diversity.

The 4-(3,4-dimethoxyphenethyl) group introduces electronic and steric effects that can influence the molecule's reactivity and solubility properties. The presence of two methoxy groups on the phenyl ring suggests potential for enhanced bioavailability due to increased lipophilicity and reduced metabolic susceptibility. Additionally, the ethyl chain connecting the phenyl group to the triazole core may facilitate interactions with biological targets.

The second substituent, the 5-(1-(ethylsulfonyl)-piperidin-3-yl) group, introduces a piperidine ring system that is further substituted with an ethylsulfonyl group. Piperidine rings are known for their ability to adopt various conformations, which can be advantageous in drug design for optimizing binding interactions with target proteins. The sulfonyl group adds an additional layer of functionality by introducing electron-withdrawing effects and potentially enhancing the molecule's stability.

Recent studies have focused on evaluating the biological activity of this compound in various contexts. For instance, research has explored its potential as a modulator of cellular signaling pathways, particularly those involving protein kinases and G-protein coupled receptors (GPCRs). The triazole moiety has been implicated in metalloenzyme inhibition, suggesting that this compound may have applications in anti-inflammatory or anti-cancer therapies.

In addition to its pharmacological potential, this compound has also been investigated for its role in materials science applications. Its sulfur-containing thiol group makes it a candidate for use in thiolene click chemistry reactions, which are widely employed in the synthesis of advanced materials such as polymers and nanoparticles.

From a synthetic standpoint, the preparation of this compound involves multi-step organic synthesis strategies that require precise control over reaction conditions to achieve high yields and purity. Researchers have developed efficient methodologies for constructing the triazole core and appending the requisite substituents using techniques such as click chemistry and Suzuki coupling reactions.

Furthermore, computational studies have been conducted to predict the physicochemical properties and pharmacokinetic profiles of this compound. These studies have provided valuable insights into its solubility, permeability, and metabolic stability, which are critical parameters for drug development.

In conclusion, the compound 4-(3,4-Dimethoxyphenethyl)-5-(1-(ethylsulfonyl)-piperidin-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No 932807-05-1) represents a promising candidate for further exploration in both therapeutic and materials-related applications. Its unique structural features and diverse functional groups make it an intriguing subject for ongoing research efforts aimed at unlocking its full potential.